Cas no 920435-55-8 (2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one)

• Product Name: 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• CAS No: 920435-55-8
• MF: C₂₀H₁₆BrN₃OS
• MW: 426.329542160034
• CID: 6287533
• PubChem ID: 41503584
• Update Time: 2025-06-26

2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• 2-[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• AKOS024618484
• 2-{[6-(4-bromophenyl)pyridazin-3-yl]sulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one
• 920435-55-8
• 2-((6-(4-bromophenyl)pyridazin-3-yl)thio)-1-(indolin-1-yl)ethanone
• F1899-1113

• Inchi： 1S/C20H16BrN3OS/c21-16-7-5-14(6-8-16)17-9-10-19(23-22-17)26-13-20(25)24-12-11-15-3-1-2-4-18(15)24/h1-10H,11-13H2
• InChI Key： ZHXCKXLTAGWKFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(N=N1)SCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 425.01975g/mol
• Monoisotopic Mass: 425.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one

Introduction to 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS No. 920435-55-8) and Its Emerging Applications in Chemical Biology

2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one, identified by the CAS number 920435-55-8, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic derivatives, characterized by the integration of multiple pharmacophoric moieties that contribute to its unique biological activity. The presence of a pyridazine core substituted with a sulfanyl group and linked to an indole scaffold via an ethanone bridge introduces diverse interactions with biological targets, making it a compelling candidate for further investigation.

The structural framework of this compound is engineered to modulate specific biological pathways, particularly those involving enzyme inhibition and receptor binding. The 4-bromophenyl substituent on the pyridazine ring enhances lipophilicity while allowing for further functionalization, whereas the 2,3-dihydro-1H-indol-1-yl moiety contributes to hydrogen bonding capabilities and electronic properties favorable for binding to protein targets. Such structural design aligns with current trends in drug discovery, where multi-target engagement is increasingly recognized as a strategy for achieving synergistic therapeutic effects.

In recent years, there has been growing interest in pyridazine derivatives due to their versatile biological activities. Pyridazines serve as privileged scaffolds in medicinal chemistry, exhibiting properties such as metabolic stability and favorable pharmacokinetic profiles. The sulfanyl group at the 3-position of the pyridazine ring further enhances reactivity, enabling covalent or non-covalent interactions with biological macromolecules. This structural motif has been explored in the development of compounds targeting inflammatory pathways, cancer metabolism, and neurodegenerative diseases.

The indole moiety in 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one adds another layer of complexity and functionality. Indole derivatives are well-documented for their pharmacological relevance, with numerous examples having demonstrated efficacy in preclinical studies. The 2,3-dihydro derivative particularly stabilizes the indole ring system while maintaining its ability to engage with aromatic pockets in proteins. This combination of structural elements positions the compound as a promising lead for further optimization toward therapeutic applications.

Current research trends indicate that integrative approaches combining computational modeling with experimental validation are accelerating the discovery of novel bioactive molecules. The scaffold presented by 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one is amenable to such strategies. High-throughput virtual screening (HTVS) can be employed to identify potential binding modes against target proteins, while structure-based drug design (SBDD) can guide modifications to enhance potency and selectivity. These computational techniques complement traditional synthetic chemistry approaches, enabling rapid iteration and optimization.

One notable area of investigation involves exploring this compound’s potential as an inhibitor of enzymes implicated in metabolic disorders. Pyridazine-based sulfonamides have shown promise in modulating enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in DNA synthesis pathways. The presence of both bromine and sulfanyl groups provides opportunities for selective covalent inhibition or allosteric modulation, depending on the target enzyme’s binding pocket architecture.

Furthermore, the compound’s indole component suggests utility in addressing neurological disorders characterized by dysregulated neurotransmitter signaling. Indole derivatives have been investigated for their roles as serotonin receptor modulators and antioxidant agents, both of which are relevant in conditions such as depression and neuroinflammation. The specific substitution pattern on the indole ring may fine-tune its interaction with transmembrane proteins or intracellular signaling cascades, offering a pathway toward novel therapeutics.

Preclinical studies have begun to elucidate the pharmacological profile of related compounds within this chemical space. For instance, analogs featuring similar pyridazine-indole linkages have demonstrated anti-proliferative effects in cancer cell lines by interfering with key signaling pathways such as MAPK and PI3K/Akt. The bromophenyl substituent may contribute to enhanced penetration across biological barriers, improving bioavailability—a critical factor in drug development.

The synthesis of 2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-yl)ethan-1-one presents challenges typical of multi-step organic synthesis but is achievable through established methodologies involving condensation reactions between appropriately functionalized precursors. Advances in catalytic systems have streamlined many transformations associated with heterocyclic construction, reducing reaction times and improving yields—a trend that benefits complex molecule synthesis.

In conclusion,2-{6-(4-bromophenyl)pyridazin-3-ylsulfanyl}-1-(2,3-dihydro-1H-indol-1-y]ethanone (CAS No. 920435558) stands out as a structurally sophisticated entity with considerable therapeutic potential. Its design reflects modern pharmaceutical strategies aimed at maximizing target engagement while minimizing off-target effects. As research continues to uncover new biological functions associated with pyridazine derivatives,this compound may emerge as a valuable tool for addressing unmet medical needs across multiple disease areas.